Cas no 805323-83-5 (3H-1,2,4-Triazole-3-thione, 5-heptadecyl-1,2-dihydro-1-phenyl-)

• Product name: 3H-1,2,4-Triazole-3-thione, 5-heptadecyl-1,2-dihydro-1-phenyl-
• CAS No: 805323-83-5
• MF: C₂₅H₄₁N₃S
• MW: 415.67814
• CID: 705495
• PubChem ID: 71421199

3H-1,2,4-Triazole-3-thione, 5-heptadecyl-1,2-dihydro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5-heptadecyl-1,2-dihydro-1-phenyl-
• 3-heptadecyl-2-phenyl-1H-1,2,4-triazole-5-thione
• DTXSID20840364
• 5-Heptadecyl-1-phenyl-1,2-dihydro-3H-1,2,4-triazole-3-thione
• 805323-83-5

• Inchi： InChI=1S/C25H41N3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-24-26-25(29)27-28(24)23-20-17-16-18-21-23/h16-18,20-21H,2-15,19,22H2,1H3,(H,27,29)
• InChI Key： XZQSVHXXDNREQA-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC1=NC(=S)NN1C2=CC=CC=C2

Computed Properties

• Exact Mass: 415.30211949g/mol
• Monoisotopic Mass: 415.30211949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 17
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 59.7Ų